Cas no 5037-04-7 ((2-Chloro-4-nitrophenoxy)acetic acid)

• Product Name: (2-Chloro-4-nitrophenoxy)acetic acid
• CAS No: 5037-04-7
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• CID: 373380
• Update Time: 2025-04-23

(2-Chloro-4-nitrophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-nitrophenoxy)acetic acid
• (2-Chloro-4-nitrophenoxy)acetic acid
• Acetic acid,2-(2-chloro-4-nitrophenoxy)-
• (2-Chlor-4-nitro-phenoxy)-essigsaeure
• (2-chloro-4-nitro-phenoxy)-acetic acid
• 2-Chlor-4-nitro-phenoxyessigsaeure
• AC1L5JU9
• AC1Q3M78
• CTK4J2524
• NSC124419
• Aceticacid, (2-chloro-4-nitrophenoxy)- (7CI,8CI,9CI)
• 2-Chloro-4-nitrophenoxyaceticacid
• NSC 124419

• Inchi： 1S/C8H6ClNO5/c9-6-3-5(10(13)14)1-2-7(6)15-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： FYZKTYNLLVGHSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.99348
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 89.67
• LogP: 2.23480

Additional information on (2-Chloro-4-nitrophenoxy)acetic acid

Professional Introduction of 2-(2-Chloro-4-nitrophenoxy)acetic acid (CAS No. 5037-04-7)

The compound 2-(2-Chloro-4-nitrophenoxy)acetic acid is a highly specialized organic compound with the CAS registry number 5037-04-7. This compound belongs to the category of phenoxylated acetic acids, which are known for their diverse applications in various fields, including agriculture and pharmaceuticals. The unique structure of this compound combines a nitro group at the para position and a chloro group at the ortho position on the phenoxide ring, making it distinct from other similar compounds.

Research on 2-(2-Chloro-4-nitrophenoxy)acetic acid has focused on its potential as an herbicide and its effects on plant growth. Recent studies have highlighted its efficacy in controlling specific weeds while minimizing harm to crops. The presence of the nitro group at the para position enhances the compound's stability, ensuring prolonged activity in soil without significant degradation.

One of the key advantages of 2-(2-Chloro-4-nitrophenoxy)acetic acid is its selectivity. Its mechanism of action targets specific pathways in plants, leading to effective weed control without adversely affecting non-target vegetation. This makes it a valuable tool for farmers and agricultural professionals seeking sustainable solutions to weed management.

Moreover, the compound's structural features, including the chloro and nitro substituents on the phenoxide ring, contribute to its unique chemical properties. These groups influence solubility, reactivity, and environmental persistence, which are critical considerations in both agricultural applications and environmental assessments.

Recent advancements in understanding the biodegradation of 2-(2-Chloro-4-nitrophenoxy)acetic acid have provided valuable insights into its long-term fate in the environment. Studies indicate that microbial activity plays a significant role in breaking down the compound, reducing its environmental persistence and minimizing potential ecological impacts.

Furthermore, the synthesis of 2-(2-Chloro-4-nitrophenoxy)acetic acid has been optimized to improve yield and reduce production costs. Innovations in organic synthesis have enabled the efficient introduction of the nitro and chloro groups onto the phenoxide ring, ensuring high purity and consistency in the final product.

Overall, 2-(2-Chloro-4-nitrophenoxy)acetic acid represents a significant advancement in the field of agrochemicals. Its unique properties, combined with its proven efficacy in weed control, position it as a valuable asset for modern agricultural practices. Ongoing research continues to explore new applications and refine its use to maximize benefits while minimizing environmental impact.